N-(3-(benzo[d]thiazol-2-yl)phenyl)-1-((4-fluorophenyl)sulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)phenyl]-1-(4-fluorophenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C25H22FN3O3S2/c26-19-8-10-21(11-9-19)34(31,32)29-14-12-17(13-15-29)24(30)27-20-5-3-4-18(16-20)25-28-22-6-1-2-7-23(22)33-25/h1-11,16-17H,12-15H2,(H,27,30)
• InChI Key: JDLIAQSOCZMLFN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4S3)S(=O)(=O)C5=CC=C(C=C5)F
• Molecular Formula: C25H22FN3O3S2
• Molecular Weight: 495.6 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)phenyl)-1-((4-fluorophenyl)sulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H22FN3O3S2 and its molecular weight is 495.59. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Disposition in Human Subjects

N-(3-(benzo[d]thiazol-2-yl)phenyl)-1-((4-fluorophenyl)sulfonyl)piperidine-4-carboxamide, also known as SB-649868, has been studied for its metabolism and disposition in human subjects. It is primarily an orexin 1 and 2 receptor antagonist developed for treating insomnia. This compound undergoes extensive metabolism with major elimination via feces, and only a small fraction excreted through urine. The study detailed the identification of principal circulating components and metabolites in plasma extracts (Renzulli et al., 2011).

Antimicrobial and Antituberculosis Activity

The compound's derivatives have shown promising results in antimicrobial activities. For instance, a series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, which are molecular hybrids involving the compound, displayed significant activity against Mycobacterium tuberculosis in vitro. These derivatives also exhibited a lack of cytotoxicity at certain concentrations (Jeankumar et al., 2013).

Antiproliferative Effects

Research involving pyrazole-sulfonamide derivatives related to the compound has highlighted their antiproliferative activities against various cancer cell lines. These derivatives have shown a selective effect against certain tumor cells, comparable to commonly used anticancer drugs (Mert et al., 2014).

Application in COVID-19 Research

A theoretical investigation incorporating derivatives of the compound demonstrated potential applications in COVID-19 treatment. The study involved computational calculations and molecular docking, suggesting the compound's derivatives could have binding affinity against SARS-CoV-2 proteins (Fahim & Ismael, 2021).